1-Ethyl-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide
Overview
Description
1-Ethyl-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide is a class of electrolytic materials that can be used in the fabrication of lithium-ion batteries . Lithium-ion batteries consist of anode, cathode, and electrolyte with a charge-discharge cycle .
Molecular Structure Analysis
The molecular structure of 1-Ethyl-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide has been analyzed using both density functional theory (DFT) and molecular dynamics (MD) based on classical force field . These methods provide both structural and electronic insight into the multifold interactions occurring in this ionic liquid .Chemical Reactions Analysis
The chemical reactions of 1-Ethyl-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide have been studied. The research evaluated the kinetic model using thermogravimetric analysis coupled with assessing fundamental reaction parameters and simulating thermodynamic equations by identifying hazardous temperatures .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Ethyl-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide have been analyzed. The densities and viscosities of this compound were investigated over the mole fraction range from (0.1 to 0.9) and at temperatures from (293.15 to 323.15) K at intervals of 5 K .Scientific Research Applications
Electrolytes in Lithium/Sodium Ion Batteries
This compound exhibits unique properties such as non-volatility, high thermal stability, and high ionic conductivity . These properties make it an excellent candidate for use as electrolytes in lithium/sodium ion batteries .
Electrolytes in Dye-Sensitized Solar Cells
The high ionic conductivity of this compound also makes it suitable for use as electrolytes in dye-sensitized solar cells .
Synthesis of Conducting Polymers
This compound can be used as a medium for the synthesis of conducting polymers . The high thermal stability of the compound ensures that it does not degrade during the synthesis process .
Intercalation Electrode Materials
The compound is also used in the synthesis of intercalation electrode materials . These materials are used in various types of batteries and supercapacitors .
Green Solvent for Nanoparticle Synthesis
This compound may be used as a green solvent for the synthesis of zinc oxide (ZnO) nanoparticles under microwave conditions . The use of a green solvent reduces the environmental impact of the synthesis process .
High CO2 Solubility Applications
This compound is useful in reactions which need a solvent with high CO2 solubility . This makes it suitable for use in various industrial processes that involve the use of carbon dioxide .
Safety And Hazards
The safety and hazards of 1-Ethyl-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide have been studied. The study revealed that the reactivity hazard of this compound escalated considerably when the temperature surpassed 280 °C . Furthermore, when the temperature exceeded 287 °C, the time to reach the maximum reaction rate (TMR) diminished to less than a day .
properties
IUPAC Name |
bis(trifluoromethylsulfonyl)azanide;1-ethyl-3-methylimidazol-3-ium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N2.C2F6NO4S2/c1-3-8-5-4-7(2)6-8;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h4-6H,3H2,1-2H3;/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRESCJAINPKJTO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C[N+](=C1)C.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11F6N3O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4047967 |
Source
|
| Record name | 1-Ethyl-3-methylimidazolium bis(trifluoromethanesulfonyl)imide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4047967 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
391.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethyl-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide | |
CAS RN |
174899-82-2 |
Source
|
| Record name | 1-Ethyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=174899-82-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Ethyl-3-methylimidazolium bis(trifluoromethanesulfonyl)imide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4047967 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1H-Imidazolium, 3-ethyl-1-methyl-, salt with 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamide (1:1) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | bis(trifluoromethylsulfonyl)azanide;1-ethyl-3-methylimidazol-3-ium | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.148.881 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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